Cas no 1865153-14-5 (2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro-)

• Product Name: 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro-
• CAS No: 1865153-14-5
• MF: C₉H₁₂ClNOS
• MW: 217.715680122375
• CID: 5275655
• Update Time: 2025-07-01

2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro-

• Inchi： 1S/C9H12ClNOS/c10-6-3-7(13-4-6)8(12)9(5-11)1-2-9/h3-4,8,12H,1-2,5,11H2
• InChI Key： XPETUTGEDUSUOU-UHFFFAOYSA-N
• SMILES： C(C1SC=C(Cl)C=1)(C1(CC1)CN)O

Additional information on 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro-

Comprehensive Analysis of 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro- (CAS No. 1865153-14-5)

2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro- (CAS No. 1865153-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, known for its versatile applications in drug discovery and material science. The presence of both aminomethyl cyclopropyl and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-Thiophenemethanol derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold, especially in targeting neurological and inflammatory pathways. The compound’s unique structure, featuring a cyclopropyl ring, contributes to its stability and binding affinity, which are critical for drug design.

The synthesis of CAS No. 1865153-14-5 involves multi-step organic reactions, including Grignard reactions and nucleophilic substitutions. Its chloro-thiophene moiety is particularly noteworthy, as it often serves as a precursor for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules for medicinal chemistry.

From an industrial perspective, α-[1-(aminomethyl)cyclopropyl]-4-chloro-2-Thiophenemethanol is gaining traction due to its compatibility with green chemistry principles. Companies are exploring solvent-free or catalytic methods to reduce environmental impact, aligning with global sustainability trends. This aligns with the growing consumer interest in eco-friendly synthesis and reduced carbon footprint in chemical production.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its purity and stability under various conditions are critical for regulatory compliance, especially in pharmaceutical intermediates. The compound’s logP and solubility profiles are also extensively studied to optimize its formulation in drug delivery systems.

Frequently asked questions about 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro- include its storage conditions, handling precautions, and commercial availability. Suppliers often highlight its shelf life and compatibility with common reagents, addressing concerns from synthetic chemists. Additionally, its potential as a building block for APIs (Active Pharmaceutical Ingredients) is a hot topic in online forums and research publications.

In conclusion, CAS No. 1865153-14-5 represents a promising candidate for advancing drug discovery and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and targeted therapy. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in next-generation chemical innovations.